methyl 2-((4-methyl-5-((3,4,5-trimethoxybenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate

• IUPAC Name: methyl 2-[[4-methyl-5-[[(3,4,5-trimethoxybenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C17H22N4O6S/c1-21-13(19-20-17(21)28-9-14(22)26-4)8-18-16(23)10-6-11(24-2)15(27-5)12(7-10)25-3/h6-7H,8-9H2,1-5H3,(H,18,23)
• InChI Key: WFZXYIXWWSCKBE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)OC)CNC(=O)C2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C17H22N4O6S
• Molecular Weight: 410.4 g/mol
• CAS No.: 851080-79-0

Description

Methyl 2-((4-methyl-5-((3,4,5-trimethoxybenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate is a useful research compound. Its molecular formula is C17H22N4O6S and its molecular weight is 410.45. The purity is usually 95%.
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Scientific Research Applications

Photochemical Properties and Reactivity

Research into compounds related to "methyl 2-((4-methyl-5-((3,4,5-trimethoxybenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate" often explores their photochemical properties. For example, studies on the photochemistry of 3,5-dimethoxybenzyl compounds reveal the formation of isomeric triene derivatives under specific conditions, indicating significant reactivity that could be harnessed for photo-initiated synthesis processes (DeCosta et al., 2000).

Antihypertensive Agents

The synthesis and reactions of thiosemicarbazides, triazoles, and Schiff bases have been extensively studied for their potential as antihypertensive α-blocking agents. These compounds, including similar structures to the one , show good activity and low toxicity, making them promising candidates for the development of new therapeutic agents (B. F. Abdel-Wahab et al., 2008).

Crystal Structure Analysis

The detailed crystal structure of compounds closely related to "this compound" provides insights into their molecular geometry and potential interactions in solid form. This information is crucial for understanding the compound's stability, reactivity, and potential applications in material science and pharmaceutical formulation (Xue et al., 2008).

Cytotoxicity and Biological Activity

The synthesis and biological evaluation of triazole derivatives, including compounds with structural similarities to the one mentioned, have shown promising results in brine shrimp cytotoxicity assays. These studies highlight the potential of such compounds in the development of new drugs with cytotoxic properties, suitable for cancer research and treatment strategies (M. N. Ahmed et al., 2016).